Cas no 94133-52-5 (Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester)

• Product Name: Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
• CAS No: 94133-52-5
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 818783
• PubChem ID: 23624125
• Update Time: 2025-04-19

Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
• methylsulfanyl 2-methylbutanoate
• EINECS 302-713-5
• OS-methyl 2-methylthioperoxybutyrate
• Methyl 2-methylbutane(thioperoxo)oate
• DTXSID40916393
• AKOS015898634
• 94133-52-5

• Inchi： 1S/C6H12O2S/c1-4-5(2)6(7)8-9-3/h5H,4H2,1-3H3
• InChI Key： USCOXMHXVRWRAT-UHFFFAOYSA-N
• SMILES： S(C)OC(C(C)CC)=O

Computed Properties

• Exact Mass: 148.05580079g/mol
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic thioperoxides